1-(naphthalen-1-ylmethyl)azetidin-3-amine
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Description
1-(naphthalen-1-ylmethyl)azetidin-3-amine is a chemical compound with the molecular formula C14H16N2 and a molecular weight of 212.29 g/mol. This compound features an azetidine ring, which is a four-membered nitrogen-containing heterocycle, and a naphthalene moiety, which consists of two fused benzene rings. The unique structure of this compound makes it an interesting subject for various scientific studies and applications.
Properties
CAS No. |
1492094-86-6 |
|---|---|
Molecular Formula |
C14H16N2 |
Molecular Weight |
212.29 g/mol |
IUPAC Name |
1-(naphthalen-1-ylmethyl)azetidin-3-amine |
InChI |
InChI=1S/C14H16N2/c15-13-9-16(10-13)8-12-6-3-5-11-4-1-2-7-14(11)12/h1-7,13H,8-10,15H2 |
InChI Key |
YPZXJVZOYSBJDO-UHFFFAOYSA-N |
SMILES |
C1C(CN1CC2=CC=CC3=CC=CC=C32)N |
Canonical SMILES |
C1C(CN1CC2=CC=CC3=CC=CC=C32)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(naphthalen-1-ylmethyl)azetidin-3-amine can be achieved through several synthetic routes. One common method involves the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates . The starting material, (N-Boc-azetidin-3-ylidene)acetate, is obtained from (N-Boc)azetidin-3-one by the DBU-catalyzed Horner–Wadsworth–Emmons reaction. This intermediate is then subjected to aza-Michael addition with NH-heterocycles to yield the target functionalized 3-substituted 3-(acetoxymethyl)azetidines .
Industrial Production Methods
Industrial production methods for 1-(naphthalen-1-ylmethyl)azetidin-3-amine are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and purification techniques, would apply to the industrial production of this compound.
Chemical Reactions Analysis
Types of Reactions
1-(naphthalen-1-ylmethyl)azetidin-3-amine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding naphthyl derivatives.
Reduction: Reduction reactions can yield different amine derivatives.
Substitution: The azetidine ring can participate in substitution reactions, leading to the formation of various substituted azetidines.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired product formation.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthyl ketones, while reduction can produce primary or secondary amines. Substitution reactions can result in a variety of substituted azetidines with different functional groups.
Scientific Research Applications
1-(naphthalen-1-ylmethyl)azetidin-3-amine has several scientific research applications, including:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in heterocyclic chemistry.
Biology: It serves as a scaffold for the development of biologically active molecules, including potential pharmaceuticals.
Medicine: Research into azetidine derivatives has shown potential neuroprotective effects, making this compound a candidate for further studies in treating neurological disorders.
Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(naphthalen-1-ylmethyl)azetidin-3-amine involves its interaction with various molecular targets and pathways. For instance, azetidine derivatives have been shown to exert neuroprotective effects by modulating inflammation, scavenging free radicals, and improving energy metabolism in the brain . The compound may interact with proteins such as inducible NOS, hypoxia-upregulated protein 1, and PTEN-induced putative kinase, among others .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 1-(naphthalen-1-ylmethyl)azetidin-3-amine include other azetidine derivatives and naphthalene-containing molecules. Examples include:
- 3-(Naphthalen-2-yl(propoxy)methyl)azetidine hydrochloride
- Naphthalen-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole
Uniqueness
The uniqueness of 1-(naphthalen-1-ylmethyl)azetidin-3-amine lies in its combination of an azetidine ring and a naphthalene moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
